2-(2,4-Dihydroxyphenyl)-2-methyl-heptane

• Molecular Formula: C14H22O2
• Molecular Weight: 222.32 g/mol
• IUPAC Name: 4-(2-methylheptan-2-yl)benzene-1,3-diol
• InChI: InChI=1S/C14H22O2/c1-4-5-6-9-14(2,3)12-8-7-11(15)10-13(12)16/h7-8,10,15-16H,4-6,9H2,1-3H3
• InChI Key: IKFKZQCCWZJFIU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C)(C)C1=C(C=C(C=C1)O)O

Description

2-(2,4-Dihydroxyphenyl)-2-methyl-heptane is a useful research compound. Its molecular formula is C14H22O2 and its molecular weight is 222.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 100 parts of glacial acetic acid containing 9.8 parts of 98% sulphuric acid was added 22 parts of resorcinol followed by 13 parts of 2-hydroxy-2-methyl-heptane at room temperature. After storing overnight at the same temperature the reaction mixture was poured into 1000 parts of water. The organic phase which separated out, was after decanting off the water, taken up in ether, washed with sodium bicarbonate solution, and finally with water. The ether solution was then evaporated and the residue distilled to give 2-(2,4-dihydroxyphenyl)-2-methyl-heptane (compound of the formula (4)) with a boiling point (b.p.12) of from 202°-204° C. and with the following percentage composition by weight: